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Compound of Interest

Compound Name: 3-Bromo-5-methylphenol

Cat. No.: B1280546 Get Quote

An In-Depth Technical Guide to 3-Bromo-5-methylphenol for Advanced Research

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of 3-Bromo-5-methylphenol (CAS

No. 74204-00-5), a critical intermediate in the fields of organic synthesis, pharmaceutical

development, and agrochemical research. We will delve into its fundamental properties,

synthesis methodologies, and key applications, offering field-proven insights for researchers

and drug development professionals.

Core Molecular and Physical Characteristics
3-Bromo-5-methylphenol is a disubstituted phenol featuring a bromine atom and a methyl

group on the aromatic ring. This specific arrangement of functional groups—a reactive hydroxyl

group, a versatile bromine atom for cross-coupling reactions, and a methyl group influencing

steric and electronic properties—makes it a valuable building block in complex molecular

architectures.

Key Properties Summary
The fundamental physicochemical properties of 3-Bromo-5-methylphenol are summarized

below for quick reference.
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Property Value Source(s)

Molecular Formula C₇H₇BrO [1][2][3][4][5][6][7]

Molecular Weight 187.03 g/mol [1][8][2][3][5]

CAS Number 74204-00-5 [8][2][3]

Appearance
Colorless crystalline solid or

oily liquid
[9]

Melting Point 61-62 °C [1][5]

Boiling Point 249 °C at 760 mmHg [5]

Solubility

Soluble in alcohol, ether, and

chlorinated solvents; slightly

soluble in water.[10]

ChemBK[10]

SMILES Cc1cc(O)cc(c1)Br

InChIKey
OTUYBYTUBWJBLO-

UHFFFAOYSA-N
[3][4][6]

Synthesis Methodologies: From Precursor to
Product
The synthesis of 3-Bromo-5-methylphenol can be approached through several strategic

pathways. The choice of method often depends on the starting material availability, required

scale, and desired purity. We will explore two prevalent, field-proven methods.

Method A: One-Pot C-H Activation/Borylation/Oxidation
A highly efficient and practical method involves a one-pot sequence starting from 3-

bromotoluene.[11] This process leverages modern catalytic C-H activation to introduce a

boronic ester, which is then oxidized to the desired phenol without isolating the intermediates.

This approach is lauded for its high yield and mild reaction conditions, making it suitable for

multigram scale synthesis.[11]

Method B: Oxidation of a Boronic Acid Precursor
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Another robust method involves the oxidation of (3-bromo-5-methylphenyl)boronic acid. This

pathway is advantageous when the boronic acid precursor is readily available or can be

synthesized efficiently. The oxidation step itself is typically clean and high-yielding.

This protocol details a reliable, lab-scale synthesis of 3-Bromo-5-methylphenol from its

corresponding boronic acid. The causality behind each step is explained to ensure

reproducibility and understanding.

Step 1: Dissolution of the Precursor

In a three-necked flask equipped with a mechanical stirrer, dissolve (3-bromo-5-

methylphenyl)boronic acid (15.0 g, 69.8 mmol) in an aqueous solution (100 mL) of potassium

hydroxide (11.8 g, 209.4 mmol).[9]

Expert Insight: The use of a strong base like KOH is crucial to deprotonate the boronic

acid, forming a more reactive boronate species, which is susceptible to oxidative

cleavage.

Step 2: Oxidation

Slowly add a 30% hydrogen peroxide solution (57.0 mL) dropwise to the stirring mixture at

room temperature.[2][9] Allow the reaction to proceed for 20 minutes.[9]

Expert Insight: Hydrogen peroxide is the oxidant of choice for this transformation (the

Hooz-Brooks oxidation). The reaction is exothermic; therefore, slow, dropwise addition is a

critical safety and control measure to manage the reaction temperature.

Step 3: Neutralization and Quenching

Upon completion, carefully adjust the pH of the reaction mixture to 7 using a 2 mol/L solution

of dilute hydrochloric acid.[9]

Expert Insight: Neutralization is essential to quench any unreacted base and peroxide and

to ensure the final product is in its neutral phenolic form for efficient extraction into an

organic solvent.

Step 4: Extraction
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Perform a liquid-liquid extraction using dichloromethane (3 x 50 mL).[9] Combine the organic

layers.

Expert Insight: Dichloromethane is selected for its ability to effectively solvate the product

while being immiscible with the aqueous phase. Multiple extractions ensure maximum

recovery of the product from the aqueous layer.

Step 5: Drying and Isolation

Dry the combined organic phases over anhydrous sodium sulfate. Filter to remove the

desiccant and concentrate the solvent under reduced pressure.[9]

Expert Insight: Anhydrous sodium sulfate is a neutral drying agent that efficiently removes

trace water from the organic phase without reacting with the product. Evaporation under

reduced pressure allows for the removal of the volatile solvent at a lower temperature,

preventing thermal degradation of the final product, which is obtained as an oily liquid

(yields reported up to 86.5%).[2][9]
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Step 1: Reaction Setup

Step 2: Oxidation

Step 3 & 4: Workup

Step 5: Isolation

Dissolve (3-bromo-5-methylphenyl)boronic acid
in aqueous KOH

Slowly add 30% H₂O₂

at Room Temperature

 Forms reactive boronate

Neutralize with 2M HCl to pH 7

 Reaction complete (20 min)

Extract with Dichloromethane (3x)

 Prepares for extraction

Dry organic layer (Na₂SO₄)

 Collect organic phases

Concentrate under reduced pressure

 Removes trace water

Final Product:
3-Bromo-5-methylphenol

 Isolates pure product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Bromo-5-methylphenol via boronic acid oxidation.
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Applications in Drug Discovery and Agrochemicals
3-Bromo-5-methylphenol is not an end product but a versatile intermediate. Its utility stems

from the orthogonal reactivity of its functional groups.[5]

Pharmaceutical Synthesis: The molecule serves as a scaffold for building more complex

active pharmaceutical ingredients (APIs). The hydroxyl group can be alkylated, acylated, or

used in ether linkages, while the bromo group is a prime handle for palladium-catalyzed

cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of

diverse carbon-based substituents.

Agrochemical Development: It is used to prepare active ingredients in crop protection

products like pesticides.[10][5] The specific substitution pattern can be tuned to achieve

desired biological activity and environmental profiles.

Specialty Polymers and Materials Science: The compound is also employed in developing

specialty polymers and resins where specific functionalization is required for performance

characteristics.[5]

Chemical Transformations

Final Applications

3-Bromo-5-methylphenol

-OH Group

-Br Group

Etherification,
Esterification

Palladium-Catalyzed
Cross-Coupling

(e.g., Suzuki, Heck)

Pharmaceuticals (APIs) Agrochemicals
(Pesticides)

Specialty Polymers
& Resins
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Click to download full resolution via product page

Caption: Reactivity and application pathways of 3-Bromo-5-methylphenol.

Safety, Handling, and Storage
As with any reactive chemical intermediate, proper handling of 3-Bromo-5-methylphenol is
paramount for laboratory safety.

GHS Hazards: The compound is classified as harmful if swallowed (Acute Tox. 4), causes

skin and serious eye irritation, and may cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE): Always handle this chemical in a chemical fume hood.

[1] Wear appropriate personal protective equipment, including chemical-resistant gloves,

safety goggles, and a lab coat.[10][1]

Handling: This product should only be handled by, or under the close supervision of,

personnel qualified in managing potentially hazardous chemicals.[1] Avoid contact with skin

and eyes and prevent inhalation of dust or vapors.

Storage: Store in a tightly closed vessel in a dry, room-temperature environment.[4] Keep

away from heat sources, open flames, and incompatible materials such as oxidizing agents.

[10][1]

First Aid:

Skin Contact: Immediately wash with plenty of water. If irritation persists, seek medical

attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1]

Inhalation: Move the person to fresh air. Seek medical attention if symptoms persist.[1]

Ingestion: Wash out the mouth with copious amounts of water and seek immediate

medical attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-5-methylphenol | CAS#:74204-00-5 | Chemsrc [chemsrc.com]

2. echemi.com [echemi.com]

3. 3-Bromo-5-methylphenol | C7H7BrO | CID 12648409 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 3-Bromo-5-methylphenol | 74204-00-5 [sigmaaldrich.com]

5. 3-Bromo-5-methylphenol [myskinrecipes.com]

6. 3-bromo-5-methylphenol [stenutz.eu]

7. PubChemLite - 3-bromo-5-methylphenol (C7H7BrO) [pubchemlite.lcsb.uni.lu]

8. chemscene.com [chemscene.com]

9. 3-Bromo-5-methylphenol | 74204-00-5 [chemicalbook.com]

10. chembk.com [chembk.com]

11. Practical One-Pot C-H Activation/Borylation/Oxidation: Preparation of 3-Bromo-5-
methylphenol on a Multigram Scale - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3-Bromo-5-methylphenol molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280546#3-bromo-5-methylphenol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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